Cas no 2126161-31-5 (7-azabicyclo[2.2.1]heptane-1-carboxamide)

• Product Name: 7-azabicyclo[2.2.1]heptane-1-carboxamide
• CAS No: 2126161-31-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4639094
• Update Time: 2025-05-26

7-azabicyclo[2.2.1]heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-azabicyclo[2.2.1]heptane-1-carboxamide

• Inchi： 1S/C7H12N2O/c8-6(10)7-3-1-5(9-7)2-4-7/h5,9H,1-4H2,(H2,8,10)
• InChI Key： LBHZGHUNVOVHCV-UHFFFAOYSA-N
• SMILES： C12(C(N)=O)NC(CC1)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-azabicyclo[2.2.1]heptane-1-carboxamide

Comprehensive Overview of 7-azabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 2126161-31-5): Properties, Applications, and Research Insights

The compound 7-azabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 2126161-31-5) is a bicyclic organic molecule featuring a unique structural framework that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo core, combined with a carboxamide functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for nitrogen-containing heterocycles like 7-azabicyclo[2.2.1]heptane-1-carboxamide has surged due to their relevance in small-molecule therapeutics. The compound’s bridged ring system offers conformational rigidity, which is critical for enhancing binding affinity in drug-receptor interactions. This property aligns with current trends in precision medicine and structure-activity relationship (SAR) optimization, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 2126161-31-5 often involves multi-step organic transformations, including cycloaddition reactions and amide coupling techniques. Its chiral centers further enable enantioselective applications, a hot topic in asymmetric catalysis and green chemistry. Environmental sustainability concerns have also driven interest in optimizing synthetic routes to minimize waste, reflecting broader industry shifts toward green synthesis methodologies.

Beyond pharmaceuticals, 7-azabicyclo[2.2.1]heptane-1-carboxamide has potential in agrochemicals and functional materials. Its bicyclic scaffold can serve as a building block for designing bioactive coatings or polymers with tailored properties. These applications resonate with growing searches for high-performance materials and sustainable additives in material science forums.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. Such techniques are frequently discussed in cheminformatics and computational chemistry circles, where molecular modeling tools are used to predict its behavior in complex systems. This intersection of experimental and computational approaches is a key focus area in modern drug design pipelines.

In summary, 7-azabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 2126161-31-5) exemplifies the convergence of structural innovation and multidisciplinary applications. Its relevance to CNS drug development, catalysis, and material engineering ensures its continued prominence in scientific literature and industrial R&D, addressing both current challenges and future opportunities in these fields.